Cas no 1632286-23-7 (4-Chloro-2-methyl-5,7a-dihydro-1H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 4-Chloro-2-methyl-5,7a-dihydro-1H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1632286-23-7
• MF: C₇H₈ClN₃
• MW: 169.611519813538
• CID: 4727544
• Update Time: 2025-11-05

4-Chloro-2-methyl-5,7a-dihydro-1H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-5,7a-dihydro-1H-pyrrolo[2,3-d]pyrimidine
• FCH3468111
• AK163897
• ST24043564

• Inchi： 1S/C7H8ClN3/c1-4-10-6(8)5-2-3-9-7(5)11-4/h3,7H,2H2,1H3,(H,10,11)
• InChI Key： AFNWRAUAORCXAB-UHFFFAOYSA-N
• SMILES： ClC1=C2CC=NC2N=C(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 277
• Topological Polar Surface Area: 36.8

Additional information on 4-Chloro-2-methyl-5,7a-dihydro-1H-pyrrolo[2,3-d]pyrimidine

Comprehensive Overview of 4-Chloro-2-methyl-5,7a-dihydro-1H-pyrrolo[2,3-d]pyrimidine (CAS No. 1632286-23-7)

4-Chloro-2-methyl-5,7a-dihydro-1H-pyrrolo[2,3-d]pyrimidine (CAS No. 1632286-23-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the pyrrolopyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a chloro substituent at the 4-position and a methyl group at the 2-position enhances its reactivity and makes it a valuable intermediate in organic synthesis.

Recent studies highlight the growing interest in pyrrolopyrimidine derivatives as key building blocks for drug discovery. Researchers are particularly focused on their role in modulating enzyme activity and targeting specific biological pathways. For instance, the 4-Chloro-2-methyl-5,7a-dihydro-1H-pyrrolo[2,3-d]pyrimidine scaffold has been explored in the development of kinase inhibitors, which are crucial for treating various diseases. Its structural versatility allows for further functionalization, making it a promising candidate for medicinal chemistry applications.

In the context of agrochemicals, 4-Chloro-2-methyl-5,7a-dihydro-1H-pyrrolo[2,3-d]pyrimidine has shown potential as a precursor for novel pesticides and herbicides. The chloro and methyl groups contribute to its ability to interact with biological targets in pests, offering a pathway for sustainable crop protection solutions. This aligns with the increasing demand for environmentally friendly agrochemicals, a topic frequently searched by professionals in the field.

The synthesis of 4-Chloro-2-methyl-5,7a-dihydro-1H-pyrrolo[2,3-d]pyrimidine typically involves multi-step reactions, including cyclization and halogenation processes. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve yield and efficiency. These innovations are part of a broader trend toward green chemistry, which emphasizes reducing waste and energy consumption—a hot topic in modern chemical research.

Analytical characterization of 4-Chloro-2-methyl-5,7a-dihydro-1H-pyrrolo[2,3-d]pyrimidine is performed using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm the structural integrity of the compound, which is critical for its application in high-value industries. The compound's stability under various conditions is also a subject of ongoing research, addressing common queries about its handling and storage.

From a commercial perspective, 4-Chloro-2-methyl-5,7a-dihydro-1H-pyrrolo[2,3-d]pyrimidine is available through specialized chemical suppliers, often in small quantities for research purposes. Its market demand is driven by the pharmaceutical and agrochemical sectors, where innovation in molecular design is a priority. The compound's CAS No. 1632286-23-7 serves as a unique identifier, facilitating accurate sourcing and regulatory compliance.

Future research directions for 4-Chloro-2-methyl-5,7a-dihydro-1H-pyrrolo[2,3-d]pyrimidine may include exploring its applications in material science, such as organic electronics or catalysis. Additionally, computational modeling and AI-driven drug discovery platforms could further unlock its potential by predicting novel derivatives with enhanced properties. These advancements resonate with current trends in interdisciplinary research and technology-driven solutions.

In summary, 4-Chloro-2-methyl-5,7a-dihydro-1H-pyrrolo[2,3-d]pyrimidine (CAS No. 1632286-23-7) represents a versatile and scientifically significant compound with broad applicability. Its role in drug development, agrochemical innovation, and sustainable chemistry underscores its importance in contemporary research. As interest in heterocyclic compounds continues to grow, this molecule is poised to remain a focal point for scientific exploration and industrial applications.